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Compound of Interest

Compound Name: 2-Allylbenzoic acid

Cat. No.: B1302522

This document provides essential safety and logistical information for the proper disposal of 2-
Allylbenzoic acid, tailored for researchers, scientists, and drug development professionals.
The following procedures are based on general best practices for hazardous chemical waste
management and should be supplemented by a thorough review of your institution's specific
safety protocols and local regulations.

Immediate Safety Considerations

2-Allylbenzoic acid is classified as a hazardous substance. Adherence to strict safety
protocols is imperative to mitigate risks.

o Hazard Identification: This compound is harmful if swallowed and causes serious eye
damage.

o Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-
resistant gloves, safety goggles, and a lab coat.

o Handling: Avoid creating dust. Handle in a well-ventilated area, preferably within a chemical
fume hood.

o Storage: Store in a tightly closed container in a dry, well-ventilated place. It is classified
under Storage Class 11 as a combustible solid.

Quantitative Data Summary
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The following table summarizes the key quantitative data for 2-Allylbenzoic acid.

Property Value

Molecular Formula C10H1002

Molecular Weight 162.19 g/mol

Hazard Codes H302, H318

Storage Class 11 (Combustible Solids)

Step-by-Step Disposal Procedure

The disposal of 2-Allylbenzoic acid must be conducted as hazardous waste. Do not dispose
of this chemical down the drain or in regular trash.

o Waste Identification and Segregation:

o Clearly label a dedicated waste container for 2-Allylbenzoic acid waste. The label should
include the chemical name, concentration, and hazard symbols.

o Do not mix with other chemical waste unless compatibility has been confirmed by a
gualified professional.

e Waste Collection:

o For solid waste, carefully transfer the material into the designated waste container,
avoiding the generation of dust.

o For solutions, use a funnel to transfer the liquid into a compatible, sealable waste
container.

o Container Management:
o Keep the waste container securely sealed when not in use.

o Store the waste container in a designated secondary containment area that is well-
ventilated and away from incompatible materials.

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://www.benchchem.com/product/b1302522?utm_src=pdf-body
https://www.benchchem.com/product/b1302522?utm_src=pdf-body
https://www.benchchem.com/product/b1302522?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1302522?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

e Arranging for Disposal:

o Contact your institution's Environmental Health and Safety (EHS) department to schedule
a pickup for hazardous waste.

o Provide the EHS department with accurate information about the waste, including its
composition and volume.

» Documentation:
o Maintain a log of the accumulated waste, noting the date and amount of each addition.
o Retain all paperwork provided by the EHS department and the waste disposal vendor.

Disposal Workflow

The following diagram illustrates the logical steps for the proper disposal of 2-Allylbenzoic
acid.
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Step 1: Waste Identification & Segregation
- Label a dedicated container
- Do not mix with other waste

'

Step 2: Waste Collection
- Transfer solid waste carefully
- Use a funnel for solutions

l

Step 3: Container Management
- Keep container sealed
- Store in secondary containment

l

Step 4: Arrange for Disposal
- Contact Environmental Health & Safety (EHS)
- Provide waste information

l

Step 5: Documentation
- Maintain a waste log
- Retain disposal paperwork

Final Disposal by Approved Facility

Click to download full resolution via product page
Caption: A workflow for the safe disposal of 2-Allylbenzoic acid.

Disclaimer: The information provided is for guidance purposes only. Always consult your
institution's specific waste disposal protocols and comply with all local, state, and federal
regulations.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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